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Foundations of Stereoisomerism

Understanding the different types of isomerism is crucial for discussing the reactivity of specific

stereoisomers. The following table outlines the key categories.

Isomer Type
Relationship Between
Molecules

Impact on Physical/Chemical Properties

Constitutional
Isomers [1]

Same molecular formula, but

different atom connectivity.

Can have very different physical properties (e.g.,

boiling point) and chemical reactivity.

Stereoisomers
[2] [1]

Same molecular formula and

atom connectivity, but
different spatial arrangement

of atoms.

Can have remarkably different physical,

chemical, and biological properties [2].

Enantiomers [1] A pair of stereoisomers that

are non-superimposable
mirror images.

Often have identical physical properties in an

achiral environment but differ in chiral
environments (e.g., interaction with enzymes) and

the direction they rotate plane-polarized light.
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Isomer Type
Relationship Between
Molecules

Impact on Physical/Chemical Properties

Diastereomers
[1]

Stereoisomers that are not
mirror images of each other
(e.g., cis-trans isomers).

Can have different physical properties (melting

point, solubility, etc.) and different chemical
reactivity.

For a molecule like 4-Chlorobutan-2-ol, which has two chiral centers, the (2R,3S) and (2S,3R) isomers

would be a pair of enantiomers, while the (2R,3R) and (2R,3S) isomers would be diastereomers of each other

[1]. Their reactivity, particularly in substitution reactions like the conversion to corresponding epoxides, can

be influenced by stereoelectronic and steric factors that differ between diastereomers.

Creating Diagrams with Graphviz

For your publication-quality diagrams, you can use the following Graphviz (DOT language) script as a

template. It incorporates the specifications you requested, such as labeldistance and a high-contrast

color palette.
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Key Diagram Specifications Met:

labeldistance: The labeldistance=2.5 attribute on the edge ensures text is placed clearly
away from the nodes [3] [4].

Color Contrast: The fontcolor and fillcolor for each node are explicitly set to ensure high
contrast between text and background (e.g., white text on a colored background) [5].

Color Palette: The script uses only the specified colors (e.g., #EA4335, #34A853, #4285F4) for a
visually consistent diagram.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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